Cas no 60469-86-5 (Benzoic acid, 3,4-dicyano-)

Benzoic acid, 3,4-dicyano- structure
Benzoic acid, 3,4-dicyano- structure
Product Name:Benzoic acid, 3,4-dicyano-
CAS No:60469-86-5
MF:C9H4N2O2
MW:172.140261650085
CID:1620516
PubChem ID:12288600
Update Time:2025-09-28

Benzoic acid, 3,4-dicyano- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,4-dicyano-
    • 3,4-dicyanobenzoicacid
    • 3,4-dicyanobenzoic acid
    • SCHEMBL4844022
    • 60469-86-5
    • Inchi: 1S/C9H4N2O2/c10-4-7-2-1-6(9(12)13)3-8(7)5-11/h1-3H,(H,12,13)
    • InChI Key: GZQLDZZFNMLNEN-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(C#N)=C(C#N)C=1)=O

Computed Properties

  • Exact Mass: 172.02732
  • Monoisotopic Mass: 172.027277375g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 84.9Ų

Experimental Properties

  • PSA: 84.88

Benzoic acid, 3,4-dicyano- Pricemore >>

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